(1R,2S)-2-aminocycloheptane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-aminocycloheptane-1-carboxylic acid
• InChI: InChI=1S/C8H15NO2/c9-7-5-3-1-2-4-6(7)8(10)11/h6-7H,1-5,9H2,(H,10,11)/t6-,7+/m1/s1
• InChI Key: QKYSUVFRBTZYIQ-RQJHMYQMSA-N
• Canonical SMILES: C1CCC(C(CC1)N)C(=O)O
• Isomeric SMILES: C1CC[C@H]([C@H](CC1)N)C(=O)O
• Molecular Formula: C8H15NO2
• DSSTOX Substance ID: DTXSID70370449
• Molecular Weight: 157.21 g/mol
• CAS RN: 522644-03-7

Description

(1R,2S)-2-aminocycloheptane-1-carboxylic acid, also known as ACPC, is a non-proteinogenic amino acid that has been widely used in scientific research due to its unique properties. ACPC is a cyclic amino acid that contains a seven-membered ring, which makes it structurally different from other amino acids.

Scientific Research Applications

1. Peptide Research and Conformational Studies

One significant application of cycloheptane-based amino acids is in the field of peptide research. These compounds serve as conformationally constrained building blocks in peptides, offering insights into peptide folding and stability. For instance, the study by Valle et al. (1988) on the crystallographic characterization of 1-aminocyclohexane-1-carboxylic acid and its derivatives in peptides revealed the importance of cyclohexane rings in adopting specific conformations, contributing to potentially helical structures in peptides (Valle et al., 1988).

2. Synthetic Chemistry and Material Science

In synthetic chemistry, these amino acids play a crucial role in the development of new materials and chemical synthesis processes. The work by Defant et al. (2011) illustrated the use of a bicyclic lactone derived from cellulose in the synthesis of a new δ-sugar amino acid. This process highlights the potential of cycloheptane-based amino acids in accessing new peptidomimetics with restricted structures, leveraging the tetrahydrofurane ring for structural rigidity (Defant et al., 2011).

3. Molecular Complexity and Drug Design

The synthesis and application of these amino acids extend to the design of molecules with complex architectures for use in drug development and biochemical research. For instance, Garrido et al. (2013) described the enantioselective synthesis of a complex bicyclic amino acid that serves as a multipurpose product, showcasing the versatility of these compounds in generating molecular complexity useful in pharmaceutical applications (Garrido et al., 2013).